![molecular formula C7H6BrN3 B1442195 5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole CAS No. 944718-31-4](/img/structure/B1442195.png)
5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole
Overview
Description
5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole is a chemical compound with the molecular formula C7H6BrN3 . It is a derivative of benzotriazole, a heterocyclic compound with a five-membered ring containing three consecutive nitrogen atoms .
Molecular Structure Analysis
The molecular structure of 5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole can be represented by the SMILES notation: CN1C2=C(C=C(C=C2)Br)N=N1 . This indicates that the molecule contains a benzotriazole ring substituted with a bromine atom at the 5th position and a methyl group at the 1st position.Physical And Chemical Properties Analysis
5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole is a solid compound . Its exact physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.Scientific Research Applications
Medicinal Chemistry: Antimicrobial Agents
5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole derivatives have been explored for their potential as antimicrobial agents. The triazole ring is a common motif in many pharmacologically active compounds, and its incorporation into drug design can enhance the activity against various bacterial and fungal pathogens .
Agriculture: Pesticide Development
In agriculture, this compound serves as a building block for the synthesis of pesticides. Its structural motif is found in several agrochemicals used to protect crops from pests and diseases, contributing to increased yield and food security .
Material Science: Corrosion Inhibition
The triazole derivatives are known for their corrosion inhibition properties. They form a protective layer on metals, preventing oxidation and degradation, which is crucial in extending the life of materials used in construction and manufacturing .
Industrial Applications: Chemical Synthesis
Industrially, 5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole is utilized in chemical synthesis processes. It acts as an intermediate in the production of various organic compounds due to its reactivity and stability under different chemical conditions .
Environmental Science: Pollution Control
This compound plays a role in environmental science, particularly in pollution control strategies. Its derivatives can be used to remove toxic metals and organic pollutants from wastewater, aiding in environmental remediation efforts .
Biochemistry: Enzyme Inhibition
In biochemistry, researchers investigate the use of triazole derivatives as enzyme inhibitors. These compounds can modulate the activity of enzymes, which is valuable in understanding metabolic pathways and developing treatments for diseases where enzyme regulation is disrupted .
Analytical Chemistry: Chromatography
Analytical chemists employ 5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole in chromatography as a standard or a derivatization agent to analyze complex mixtures. Its distinct chemical properties facilitate the separation and identification of substances .
Fundamental Research: Molecular Studies
Fundamental research studies utilize this compound in the exploration of molecular interactions and reactions. It serves as a model compound to study the behavior of heterocyclic structures in various chemical environments .
Safety And Hazards
properties
IUPAC Name |
5-bromo-1-methylbenzotriazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3/c1-11-7-3-2-5(8)4-6(7)9-10-11/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPUYITCIMJVKFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=C(C=C2)Br)N=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole | |
CAS RN |
944718-31-4 | |
Record name | 5-bromo-1-methyl-1H-1,2,3-benzotriazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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